Cas no 890095-56-4 (2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine)

2-Chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position and a 3-methyl-1,2,4-oxadiazole moiety at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the oxadiazole ring contributes to stability and bioactivity. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing more complex derivatives, particularly in drug discovery and material science. The compound's purity and consistent performance are critical for research and industrial applications requiring precise chemical modifications.

2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine structure

890095-56-4 structure

Product Name:2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine

CAS No:890095-56-4

MF:C₈H₆ClN₃O

MW:195.605740070343

CID:3103503

PubChem ID:8027205

Update Time:2025-05-22

2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine
- 108-931-5
- EN300-52385
- G23055
- 5-(2-chloropyridin-3-yl)-3-methyl-1,2,4-oxadiazole
- JFFDPZCKEBEAHQ-UHFFFAOYSA-N
- DTXSID901227436
- CS-0250835
- AKOS004120464
- SCHEMBL4208985
- DTXCID501658679
- MFCD08273492
- BS-4079
- Z744606084
- QKB09556
- STK661527
- 890095-56-4
- DA-01465
- Inchi： 1S/C8H6ClN3O/c1-5-11-8(13-12-5)6-3-2-4-10-7(6)9/h2-4H,1H3
- InChI Key： JFFDPZCKEBEAHQ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C1=NC(C)=NO1

Computed Properties

Exact Mass: 195.0199395g/mol
Monoisotopic Mass: 195.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 51.8Å²

2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C375363-25mg	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4		25mg	$ 50.00	2022-04-01
TRC	C375363-50mg	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4		50mg	$ 95.00	2022-04-01
TRC	C375363-250mg	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4		250mg	$ 320.00	2022-04-01
Enamine	EN300-52385-0.05g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	0.05g	$61.0	2025-03-21
Enamine	EN300-52385-0.1g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	0.1g	$89.0	2025-03-21
Enamine	EN300-52385-0.25g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	0.25g	$128.0	2025-03-21
Enamine	EN300-52385-0.5g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	0.5g	$241.0	2025-03-21
Enamine	EN300-52385-1.0g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	1.0g	$342.0	2025-03-21
Enamine	EN300-52385-2.5g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	2.5g	$669.0	2025-03-21
Enamine	EN300-52385-5.0g	2-chloro-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine	890095-56-4	95.0%	5.0g	$991.0	2025-03-21